Cas no 156567-57-6 (Propylzinc bromide, 0.50 M in THF)

Propylzinc bromide, 0.50 M in THF Chemical and Physical Properties
Names and Identifiers
-
- Zinc, bromopropyl-(9CI)
- n-Propylzinc Bromide
- bromozinc(1+),propane
- n-Propylzinc bromide 0.5 M in Tetrahydrofuran
- n-Propylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
- propylzinc bromide
- Propylzinc bromide solution
- Propylzinc bromide, 0.50 M in THF
- n-Propylzinc bromide, 0.5 M in THF
- Propylzinc bromide solution 0.5 in THF
- Propylzinc broMide solution 0.5 M in THF
- PROPYLZINC BROMIDE, 0.5M SOLUTION IN TET RAHYDROFURAN
- n-Propylzinc bromide, Packaged under Argon in resealable ChemSeal? bottles
-
- MDL: MFCD00671996
- Inchi: 1S/C3H7.BrH.Zn/c1-3-2;;/h1,3H2,2H3;1H;/q;;+1/p-1
- InChI Key: OZHGVUVKQNWJAV-UHFFFAOYSA-M
- SMILES: C([Zn]Br)CC
Computed Properties
- Exact Mass: 185.90200
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 6.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Density: 0.947 g/mL at 25 °C
- Boiling Point: °Cat760mmHg
- Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
- PSA: 0.00000
- LogP: 2.20710
- Sensitiveness: Air Sensitive
- Solubility: Not determined
- Color/Form: 0.5 M in THF
Propylzinc bromide, 0.50 M in THF Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H225-H302-H319-H335-H351
- Warning Statement: P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
- Hazardous Material transportation number:UN 3399 4.3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-14-19-36/37-40
- Safety Instruction: S16
-
Hazardous Material Identification:
- Storage Condition:2-8°C
- Safety Term:S16-26-33-36/37/39-43-45
- HazardClass:4.3
- Risk Phrases:R14
Propylzinc bromide, 0.50 M in THF Customs Data
- HS CODE:29319090
Propylzinc bromide, 0.50 M in THF Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB349535-50 ml |
n-Propylzinc bromide, 0.5M in THF, packaged under Argon in resealable ChemSeal bottles; . |
156567-57-6 | 50 ml |
€198.00 | 2024-04-19 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H58119-50ml |
n-Propylzinc bromide, 0.5M in THF, packaged under Argon in resealable ChemSeal\x99 bottles |
156567-57-6 | 50ml |
¥3150.00 | 2023-04-13 | ||
Fluorochem | 213842-100ml |
n-Propylzinc bromide 0.5 M in Tetrahydrofuran |
156567-57-6 | 100ml |
£548.00 | 2022-02-28 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 499374-50ML |
Propylzinc bromide, 0.50 M in THF |
156567-57-6 | 50ml |
¥2837.23 | 2023-12-05 | ||
Fluorochem | 213842-50ml |
n-Propylzinc bromide 0.5 M in Tetrahydrofuran |
156567-57-6 | 50ml |
£313.00 | 2022-02-28 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-229010-50 ml |
Propylzinc bromide solution, |
156567-57-6 | 50 ml |
¥2143.00 | 2023-09-05 | ||
A2B Chem LLC | AE83747-50ml |
N-PROPYLZINC BROMIDE |
156567-57-6 | 50ml |
$362.00 | 2024-01-03 | ||
TRC | P112080-10mL |
Propylzinc bromide, 0.50 M in THF |
156567-57-6 | 10mL |
135.00 | 2021-07-22 | ||
TRC | P112080-5mL |
Propylzinc bromide, 0.50 M in THF |
156567-57-6 | 5mL |
85.00 | 2021-07-22 | ||
A2B Chem LLC | AE83747-100ml |
N-PROPYLZINC BROMIDE |
156567-57-6 | 100ml |
$600.00 | 2024-04-20 |
Propylzinc bromide, 0.50 M in THF Related Literature
-
Zhanning Liu,Chenxi Liu,Qiang Li,Jun Chen,Xianran Xing Phys. Chem. Chem. Phys., 2017,19, 24436-24439
-
Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
Additional information on Propylzinc bromide, 0.50 M in THF
Comprehensive Overview of Propylzinc bromide (CAS No. 156567-57-6), 0.50 M in THF
In the realm of organometallic chemistry, Propylzinc bromide (CAS No. 156567-57-6) stands out as a versatile reagent, particularly when dissolved in tetrahydrofuran (THF) at a concentration of 0.50 M. This compound has garnered significant attention due to its unique reactivity and applicability in various synthetic transformations. Researchers and chemists frequently search for terms like "Propylzinc bromide synthesis", "Propylzinc bromide applications", and "CAS 156567-57-6 uses", reflecting the growing interest in this reagent.
The 0.50 M in THF formulation of Propylzinc bromide offers a convenient and stable solution for laboratory use. THF, as a polar aprotic solvent, enhances the solubility and reactivity of the reagent, making it ideal for nucleophilic addition reactions. This formulation is often preferred in modern organic synthesis due to its ease of handling and consistent performance. Searches for "THF solubility of organozinc compounds" and "handling Propylzinc bromide safely" highlight the practical concerns of users working with this reagent.
One of the most notable applications of Propylzinc bromide is its role in cross-coupling reactions, such as the Negishi coupling. This reaction is pivotal for forming carbon-carbon bonds, a cornerstone in the synthesis of complex organic molecules. The reagent's ability to transfer a propyl group to electrophilic partners makes it invaluable in pharmaceutical and materials science research. Queries like "Negishi coupling with Propylzinc bromide" and "organozinc reagents in drug discovery" underscore its relevance in cutting-edge research.
Beyond its synthetic utility, Propylzinc bromide is also explored for its potential in green chemistry initiatives. Researchers are investigating ways to minimize the environmental impact of organometallic reactions, and this reagent's efficiency aligns well with such goals. Topics like "sustainable organozinc chemistry" and "eco-friendly Propylzinc bromide alternatives" are gaining traction, reflecting the broader shift toward sustainable practices in chemical synthesis.
Storage and stability are critical considerations for Propylzinc bromide. The 0.50 M in THF solution is typically stored under inert atmospheres, such as argon or nitrogen, to prevent degradation. Users often search for "long-term storage of Propylzinc bromide" and "stability of organozinc reagents", emphasizing the need for proper handling protocols to maintain reagent integrity.
In summary, Propylzinc bromide (CAS No. 156567-57-6), 0.50 M in THF, is a cornerstone reagent in modern organic synthesis. Its applications span from cross-coupling reactions to green chemistry, making it a topic of enduring interest. By addressing common search queries and aligning with contemporary research trends, this overview aims to provide a comprehensive and engaging resource for chemists and researchers alike.
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